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Compound Name: 5-Bromo-2-chloro-3-fluorophenol
CAS No.: 186590-43-2
Cat. No.: B1380849
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An In-Depth Technical Guide to 5-Bromo-2-chloro-3-fluorophenol: Synthesis,
Characterization, and Applications

Executive Summary

5-Bromo-2-chloro-3-fluorophenol is a halogenated aromatic compound of significant interest
in medicinal chemistry and organic synthesis. Its unique substitution pattern, featuring bromine,
chlorine, and fluorine atoms on a phenol ring, provides a versatile scaffold for the development
of complex molecular architectures. The electron-withdrawing nature of the halogens,
combined with the nucleophilic and directing effects of the hydroxyl group, makes it a valuable
intermediate for introducing specific functionalities into target molecules. This guide provides a
comprehensive overview of its chemical structure, physicochemical properties, a detailed
synthesis protocol with mechanistic insights, methods for its analytical characterization, and its
applications in drug discovery.

Chemical Identity and Physicochemical Properties

5-Bromo-2-chloro-3-fluorophenol is a polysubstituted phenol. The precise arrangement of its
functional groups is critical to its reactivity and utility as a chemical building block. The phenolic
hydroxyl group activates the ring towards certain reactions while also providing a handle for
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derivatization, such as ether or ester formation. The three distinct halogen atoms offer multiple,
regiochemically-defined points for subsequent cross-coupling reactions (e.g., Suzuki,
Buchwald-Hartwig, Sonogashira), allowing for the controlled and sequential introduction of
diverse substituents.

Table 1: Physicochemical Properties of 5-Bromo-2-chloro-3-fluorophenol

Property Value Source
CAS Number 1242336-62-4

Molecular Formula CeHsBrCIFO

Molecular Weight 225.45 g/mol

Appearance Off-white to light brown solid

Boiling Point 237.0+£35.0 °C (Predicted)

Melting Point 74 -78 °C

Density 1.956+0.06 g/cm3 (Predicted)

pKa 6.71+0.18 (Predicted)

Synthesis and Mechanistic Insights

The synthesis of 5-Bromo-2-chloro-3-fluorophenol typically involves the selective
halogenation of a simpler phenol precursor. Acommon and logical route begins with 3-
fluorophenol, leveraging the directing effects of the hydroxyl and fluoro groups to install the
chlorine and bromine atoms at the desired positions.

Synthetic Workflow Diagram
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Caption: Synthetic and purification workflow for 5-Bromo-2-chloro-3-fluorophenol.

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1380849/docs?utm_src=pdf-body-img#5-bromo-2-chloro-3-fluorophenol-structure
https://www.benchchem.com/product/b1380849/docs?utm_src=pdf-body#5-bromo-2-chloro-3-fluorophenol-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

Detailed Experimental Protocol

This protocol describes a representative synthesis starting from 3-fluorophenol.
Step 1: Regioselective Chlorination of 3-Fluorophenol

» Dissolve 3-fluorophenol (1.0 eq.) in a suitable chlorinated solvent, such as dichloromethane
(DCM), and cool the solution to 0-5 °C in an ice bath.

e Slowly add sulfuryl chloride (SO2Cl2) (1.05 eq.) dropwise, maintaining the internal
temperature below 5 °C.

o Expert Insight:The hydroxyl group is a strong ortho-, para-director. In 3-fluorophenol, the
positions ortho and para to the -OH are C2, C4, and C6. The C2 and C6 positions are
most activated. Sulfuryl chloride is chosen as an efficient chlorinating agent for activated
rings. The reaction is performed at low temperature to control the reaction rate and
improve selectivity, minimizing the formation of dichlorinated byproducts.

 Stir the reaction at 0-5 °C for 1-2 hours, monitoring completion by TLC or LC-MS.

o Upon completion, slowly quench the reaction with water. Separate the organic layer, wash
with brine, dry over anhydrous sodium sulfate, and concentrate to yield crude 2-chloro-3-

fluorophenol.
Step 2: Regioselective Bromination

o Dissolve the crude 2-chloro-3-fluorophenol from the previous step in a solvent such as

acetonitrile or DCM.
e Add N-Bromosuccinimide (NBS) (1.1 eq.) portion-wise at room temperature.

o Expert Insight:With the C2 position now blocked by chlorine, the remaining activated
positions are C4 and C6. The C6 position is sterically hindered by the adjacent chlorine.
The C4 position (para to the hydroxyl group) is therefore the most electronically activated
and sterically accessible site for electrophilic bromination. NBS is a mild and highly
selective source of electrophilic bromine, making it ideal for this transformation and

avoiding over-bromination.
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 Stir the mixture at room temperature for 2-4 hours until the starting material is consumed
(monitor by TLC or LC-MS).

e Quench the reaction with aqueous sodium thiosulfate solution to destroy any remaining NBS.

o Extract the product into an organic solvent (e.g., ethyl acetate), wash with water and brine,
dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 3: Purification

» Purify the crude residue by flash column chromatography on silica gel, typically using a
gradient of ethyl acetate in hexanes, to afford pure 5-Bromo-2-chloro-3-fluorophenol.

Analytical Characterization

Rigorous characterization is essential to confirm the identity and purity of the final compound.
The following data are representative of what would be expected.

Table 2: Representative Spectroscopic Data for 5-Bromo-2-chloro-3-fluorophenol
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Technique Data and Interpretation

- Phenolic -OH: A broad singlet, typically in the
range of 5-6 ppm, which is D20 exchangeable.-
Aromatic Protons: Two doublets are expected in
1H NMR the aromatic region (~6.8-7.5 ppm). One proton
will be at C4 and the other at C6. They will
exhibit coupling to the fluorine atom and to each

other (meta-coupling).

- Expect 6 distinct signals for the aromatic
carbons. The chemical shifts are heavily
influenced by the attached substituents.

13C NMR Carbons attached to halogens (C2, C3, C5) will
show characteristic shifts and C-F coupling. The
carbon bearing the hydroxyl group (C1) will

appear further downfield.

- A single resonance is expected, with its
1°F NMR chemical shift influenced by the adjacent chloro

and bromo substituents.

- The molecular ion peak (M) will exhibit a
characteristic isotopic pattern due to the
presence of both bromine (7°Br/~>°%,
81Br/~5%%) and chlorine (3°Cl/~75%, 37Cl/~2>%).

This provides definitive confirmation of the

Mass Spec (MS)

elemental composition.

- O-H Stretch: A broad absorption band around
3200-3500 cm~1.- C-O Stretch: A strong band in

Infrared (IR) the 1200-1300 cm~1 region.- C-X Stretches (C-
Br, C-ClI): Absorptions typically found in the

fingerprint region below 800 cm~1.

Applications in Drug Development and Synthesis

5-Bromo-2-chloro-3-fluorophenol serves as a key intermediate in the synthesis of high-value
compounds, particularly in the pharmaceutical industry. Its utility stems from the ability to

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1380849/docs?utm_src=pdf-body#5-bromo-2-chloro-3-fluorophenol-structure
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

selectively functionalize the C-Br and C-Cl bonds.

¢ Orthogonal Chemistry: The bromine and chlorine atoms have differential reactivity in metal-
catalyzed cross-coupling reactions. The C-Br bond is generally more reactive than the C-Cl
bond in reactions like Suzuki or Stille couplings. This allows for a stepwise and controlled
introduction of different groups. For instance, a Suzuki coupling can be performed at the C5
position (reacting the bromide), followed by a different coupling reaction at the C2 position
(reacting the chloride) under more forcing conditions.

o Scaffold for Biologically Active Molecules: This phenol derivative has been used as a building
block in the synthesis of inhibitors for various biological targets. For example, it can be
incorporated into scaffolds for developing kinase inhibitors, where the specific halogen
placements are crucial for achieving potent and selective binding within the ATP-binding
pocket of the target enzyme. The fluorine atom, in particular, is often used to modulate
metabolic stability and binding affinity.

Safety and Handling

As with all halogenated phenols, 5-Bromo-2-chloro-3-fluorophenol should be handled with
appropriate care in a well-ventilated fume hood.

Hazards: It is classified as an irritant. It may cause skin irritation (H315), serious eye irritation
(H319), and may cause respiratory irritation (H335).

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-
shields, and a lab coat.

o Handling: Avoid inhalation of dust or vapors. Avoid contact with skin and eyes. In case of
contact, rinse immediately with plenty of water.

o Storage: Store in a tightly closed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.

References

» 5-Bromo-2-chloro-3-fluorophenol Safety Data Sheet - Angene - [Link]
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e To cite this document: BenchChem. [5-Bromo-2-chloro-3-fluorophenol structure].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1380849/docs#5-bromo-2-chloro-3-fluorophenol-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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